N,N-dimethyl-2-(2,3,6,7-tetrahydro-1H,5H-pyrido[3,2,1-ij]quinolin-9-yloxy)ethanamine

• Molecular Formula: C16H24N2O
• Molecular Weight: 260.37 g/mol
• IUPAC Name: 2-(1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-trien-7-yloxy)-N,N-dimethylethanamine
• InChI: InChI=1S/C16H24N2O/c1-17(2)9-10-19-15-11-13-5-3-7-18-8-4-6-14(12-15)16(13)18/h11-12H,3-10H2,1-2H3
• InChI Key: ACJWFMRGLPVPPI-UHFFFAOYSA-N
• SMILES: CN(C)CCOC1=CC2=C3C(=C1)CCCN3CCC2

Description

N,N-dimethyl-2-(2,3,6,7-tetrahydro-1H,5H-pyrido[3,2,1-ij]quinolin-9-yloxy)ethanamine, also known as Yohimbine, is a plant-based alkaloid that has been used for centuries in traditional medicine. Yohimbine has gained popularity in recent years due to its potential therapeutic applications in scientific research.

Mechanism of Action

N,N-dimethyl-2-(2,3,6,7-tetrahydro-1H,5H-pyrido[3,2,1-ij]quinolin-9-yloxy)ethanamine works by blocking alpha-2 adrenergic receptors, which are involved in the regulation of blood pressure, heart rate, and the release of certain hormones. By blocking these receptors, N,N-dimethyl-2-(2,3,6,7-tetrahydro-1H,5H-pyrido[3,2,1-ij]quinolin-9-yloxy)ethanamine increases the release of norepinephrine and dopamine, which can lead to increased arousal, alertness, and mood.
Biochemical and Physiological Effects:
N,N-dimethyl-2-(2,3,6,7-tetrahydro-1H,5H-pyrido[3,2,1-ij]quinolin-9-yloxy)ethanamine has been shown to have a number of biochemical and physiological effects. It can increase heart rate and blood pressure, increase the release of norepinephrine and dopamine, and increase the activity of the sympathetic nervous system. N,N-dimethyl-2-(2,3,6,7-tetrahydro-1H,5H-pyrido[3,2,1-ij]quinolin-9-yloxy)ethanamine has also been shown to increase the production of cortisol, a hormone involved in the stress response.

Advantages and Limitations for Lab Experiments

N,N-dimethyl-2-(2,3,6,7-tetrahydro-1H,5H-pyrido[3,2,1-ij]quinolin-9-yloxy)ethanamine has several advantages for use in lab experiments. It is relatively easy to obtain and can be synthesized in a laboratory setting. N,N-dimethyl-2-(2,3,6,7-tetrahydro-1H,5H-pyrido[3,2,1-ij]quinolin-9-yloxy)ethanamine has also been shown to have a relatively low toxicity profile. However, there are also limitations to its use. N,N-dimethyl-2-(2,3,6,7-tetrahydro-1H,5H-pyrido[3,2,1-ij]quinolin-9-yloxy)ethanamine can have variable effects depending on the individual, and its effects can be influenced by other factors such as diet and exercise.

Future Directions

For research on N,N-dimethyl-2-(2,3,6,7-tetrahydro-1H,5H-pyrido[3,2,1-ij]quinolin-9-yloxy)ethanamine include its potential use in the treatment of sexual dysfunction, anxiety, and depression.

Synthesis Methods

N,N-dimethyl-2-(2,3,6,7-tetrahydro-1H,5H-pyrido[3,2,1-ij]quinolin-9-yloxy)ethanamine can be synthesized from the bark of the African tree Pausinystalia yohimbe. The bark is harvested and processed to extract the alkaloid. Alternatively, N,N-dimethyl-2-(2,3,6,7-tetrahydro-1H,5H-pyrido[3,2,1-ij]quinolin-9-yloxy)ethanamine can be synthesized in a laboratory setting using a variety of chemical reactions.

Scientific Research Applications

N,N-dimethyl-2-(2,3,6,7-tetrahydro-1H,5H-pyrido[3,2,1-ij]quinolin-9-yloxy)ethanamine has been used in scientific research to investigate its potential therapeutic applications. It has been studied for its effects on sexual dysfunction, anxiety, depression, and post-traumatic stress disorder. N,N-dimethyl-2-(2,3,6,7-tetrahydro-1H,5H-pyrido[3,2,1-ij]quinolin-9-yloxy)ethanamine has also been investigated for its potential use in weight loss and as an adjuvant therapy for cancer treatment.